Cas no 70965-23-0 (methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 70965-23-0
• MF: C₅H₆N₄O₄
• MW: 186.1255402565
• MDL: MFCD01027023
• CID: 578325
• PubChem ID: 331111
• Update Time: 2025-04-19

methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-nitro-1H-1,2,4-triazol-1-yl)acetate
• 1H-1,2,4-Triazole-1-aceticacid, 3-nitro-, methyl ester
• 3-?nitro-1H-?1,?2,?4-?Triazole-?1-?acetic acid? methyl ester
• METHYL (3-NITRO-1H-1,2,4-TRIAZOL-1-YL)ACETATE
• methyl 2-(3-nitro-1,2,4-triazol-1-yl)acetate
• (3-Nitro-[1,2,4]triazol-1-yl)-acetic acid methyl ester
• AC1L78BQ
• AG-G-77593
• CTK5D3255
• methyl 2-(3-nitro-1,2,4-triazolyl)acetate
• NSC321250
• FT-0679216
• LS-02253
• EN300-204308
• CCG-198431
• DTXSID60317868
• NSC-321250
• Methyl2-(3-nitro-1H-1,2,4-triazol-1-yl)acetate
• 70965-23-0
• Methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate #
• 1H-1,2,4-Triazole-1-aceticacid,3-nitro-,methyl ester
• AKOS000265066
• Z600614834
• A866516
• XBISXCYXLGZZFH-UHFFFAOYSA-N
• CS-0239011
• MFCD01027023
• ALBB-006423
• DA-25529
• G58150
• STK326047
• methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate

• MDL： MFCD01027023
• Inchi： 1S/C5H6N4O4/c1-13-4(10)2-8-3-6-5(7-8)9(11)12/h3H,2H2,1H3
• InChI Key： XBISXCYXLGZZFH-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=NC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 186.03898
• Monoisotopic Mass: 186.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Density: 1.64
• Boiling Point: 394.9°C at 760 mmHg
• Flash Point: 192.6°C
• Refractive Index: 1.641
• PSA: 100.15
• LogP: -0.11750

methyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives